Cas no 803634-06-2 (3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo-)

3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo- structure
803634-06-2 structure
Product Name:3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo-
CAS No:803634-06-2
MF:C11H17NO3
MW:211.257583379745
CID:714118
PubChem ID:45097248
Update Time:2025-04-19

3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo-
    • 3-Azabicyclo[3.3.1]nonane-1-carboxylicacid,3,5-dimethyl-9-oxo-(9CI)
    • 803634-06-2
    • DTXSID50667581
    • 3,5-Dimethyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylic acid
    • Inchi: 1S/C11H17NO3/c1-10-4-3-5-11(8(10)13,9(14)15)7-12(2)6-10/h3-7H2,1-2H3,(H,14,15)
    • InChI Key: YPJLUDFNZIOYHO-UHFFFAOYSA-N
    • SMILES: O=C1C2(C(=O)O)CN(C)CC1(C)CCC2

Computed Properties

  • Exact Mass: 211.121
  • Monoisotopic Mass: 211.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1
  • Topological Polar Surface Area: 57.6A^2

Experimental Properties

  • PSA: 57.61000
  • LogP: 0.70000
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